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Compound of Interest

Compound Name: 6-Hexadecanol

Cat. No.: B1657983

For immediate reference, treat 6-Hexadecanol (also known as Cetyl alcohol) as a hazardous
chemical waste. Due to its potential for environmental toxicity, it must not be disposed of in
standard trash or down the drain. Adherence to proper disposal protocols is essential for
laboratory safety and environmental protection. This guide provides detailed procedures for the
safe handling and disposal of 6-Hexadecanol, tailored for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Precautions

Before handling 6-Hexadecanol, ensure you are wearing appropriate personal protective
equipment (PPE), including safety goggles with side shields, chemical-resistant gloves, and a
lab coat. If there is a risk of generating dust, respiratory protection (such as a particulate filter
respirator) should be used. Work in a well-ventilated area, preferably within a chemical fume
hood.

In case of a spill, immediately remove all sources of ignition. For minor spills, sweep the solid
material into a suitable, labeled container for disposal. Avoid generating dust. For major spills,
alert emergency responders and follow your institution's established spill response protocol.

Step-by-Step Disposal Procedure

The disposal of 6-Hexadecanol must comply with local, state, and federal regulations. The
following is a general procedural guide; always consult your institution's Environmental Health
and Safety (EHS) department for specific requirements.
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o \Waste Identification and Classification:

o 6-Hexadecanol waste is classified as a hazardous chemical waste due to its ecotoxicity.
[1][2][3] It is toxic to aquatic organisms and may cause long-term adverse effects in the
aguatic environment.[1][2]

o Do not mix 6-Hexadecanol waste with other waste streams unless explicitly permitted by
your EHS department. Keep it segregated from incompatible materials such as strong
oxidizing agents and strong acids.[1][3]

e Containerization:

o Place solid 6-Hexadecanol waste into a clean, dry, and chemically compatible container
with a secure, tight-fitting lid.

o The container must be in good condition and not leak.

o Leave at least one inch of headspace in the container to allow for expansion.
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste."

o The label must include the full chemical name ("6-Hexadecanol" or "Cetyl alcohol"), the
CAS number (36653-82-4), and an indication of the hazards (e.g., "Ecotoxic").

o Include the accumulation start date (the date the first piece of waste was placed in the
container) and the name of the principal investigator or laboratory contact.

e Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.

o The SAA must be at or near the point of generation and under the control of the laboratory
personnel.
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o Ensure the storage area is cool, dry, and well-ventilated, away from heat and sources of

ignition.[1]

» Disposal Request and Pickup:

o Once the container is full or you are ready to dispose of it, submit a chemical waste pickup

request to your institution's EHS department.

o Do not attempt to transport the hazardous waste off-site yourself. All disposal must be

handled by trained and authorized personnel.

Physicochemical Data for 6-Hexadecanol

The following table summarizes key quantitative data for 6-Hexadecanol, compiled from

various safety data sheets.

Property Value

Molecular Formula Ci16H340

Molecular Weight 242.44 g/mol

Appearance White solid (waxy flakes or powder)[1][4]
Odor Slight[1][3]

Melting Point 47 - 50 °C (116.6 - 122 °F)[1][3][4]
Boiling Point 344 °C (651.2 °F) at 760 mmHg[1][3]
Flash Point > 157 °C (> 314.6 °F)[1][3]

Autoignition Temperature

235 °C (455 °F)[1][3]

Solubility in Water

Insoluble[3][4]

Density

0.8187 g/cm3 at 50 °C[4]

Vapor Pressure

<1 mmHg at 20 °C

log Pow (Octanol/Water Partition Coefficient)

6.65 - 6.7[2][3]
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Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 6-Hexadecanol.
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Disposal workflow for 6-Hexadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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